5-[(3-Nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one

• IUPAC Name: 5-[(3-nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C23H23N3O5/c27-22-14-21(15-24-9-11-25(12-10-24)19-6-2-1-3-7-19)30-17-23(22)31-16-18-5-4-8-20(13-18)26(28)29/h1-8,13-14,17H,9-12,15-16H2
• InChI Key: OZQFKTKQGAYXLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol

Description

5-[(3-Nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known as NMPMP or 5-[(3-Nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one.

Scientific Research Applications

Pharmacological Potential of Related Compounds

• Behavioral Pharmacology of Selective Antagonists : Research on selective 5-hydroxytryptamine (HT)1B antagonists, like AR-A000002, shows anxiolytic and antidepressant potentials. This compound demonstrates utility in treating anxiety and affective disorders, suggesting that structurally similar compounds could have significant therapeutic applications (Hudzik et al., 2003).

• Synthesis and Impurities of Pharmaceutical Compounds : A review focusing on the synthesis of omeprazole, a proton pump inhibitor, and its impurities underscores the importance of understanding the synthetic pathways and potential impurities in pharmaceutical compounds. This knowledge aids in the development of more effective and safer drugs (Saini et al., 2019).

• Cytochrome P450 Isoform Inhibitors : The study on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes highlights the significance of specific inhibitors in drug metabolism and potential drug-drug interactions, crucial for developing safer pharmaceuticals (Khojasteh et al., 2011).

• Hybrid Catalysts in Synthesis : The review on the use of hybrid catalysts for synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds emphasizes the role of catalysts in enhancing reaction efficiencies and selectivities, paving the way for novel drug development processes (Parmar et al., 2023).

• Bioactivities of Natural Compounds : Osthole, a natural product, has been studied for its multiple pharmacological actions including neuroprotective, osteogenic, and anticancer activities. This review showcases the potential of natural compounds in alternative medicine and drug discovery (Zhang et al., 2015).